5-(4-methoxyphenyl)-2-(propylsulfanyl)thieno[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C16H16N2O2S2
• Molecular Weight: 332.4 g/mol
• IUPAC Name: 5-(4-methoxyphenyl)-2-propylsulfanyl-3H-thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C16H16N2O2S2/c1-3-8-21-16-17-14(19)13-12(9-22-15(13)18-16)10-4-6-11(20-2)7-5-10/h4-7,9H,3,8H2,1-2H3,(H,17,18,19)
• InChI Key: DIFSQELAPVEVNK-UHFFFAOYSA-N
• Canonical SMILES: CCCSC1=NC2=C(C(=CS2)C3=CC=C(C=C3)OC)C(=O)N1

Description

5-(4-Methoxyphenyl)-2-(propylsulfanyl)thieno[2,3-d]pyrimidin-4(3H)-one is a chemical compound based on the thienopyrimidine scaffold, a structure of significant interest in medicinal chemistry due to its structural resemblance to purine bases . This scaffold is recognized as a privileged structure for accessing anti-infective agents, with research demonstrating its utility in developing novel, narrow-spectrum compounds . Thieno[2,3-d]pyrimidine derivatives have shown promising and selective activity against Helicobacter pylori , a major causative agent of gastritis and peptic ulcers, by specifically targeting the NuoD subunit of the bacterium's respiratory complex I . This mechanism is uniquely essential for ATP synthesis in H. pylori , making it a valuable target for antibacterial development . Furthermore, this chemical class has been explored for its antifungal properties and its potential as a microtubule-targeting agent in cancer research . Compounds featuring the 4-methoxyphenyl substituent, in particular, have been designed to mimic structural elements of known colchicine-site inhibitors, which can disrupt tubulin dynamics and lead to cancer cell death . This product is provided for research purposes as part of a collection of unique chemical building blocks. It is intended for use in early discovery and investigative studies, including target identification, mechanism of action studies, and structure-activity relationship (SAR) exploration. Please note: This product is For Research Use Only. It is not intended for human or veterinary diagnostic or therapeutic uses. Sigma-Aldrich does not collect analytical data for this product, and the buyer assumes responsibility for confirming product identity and/or purity. All sales are final.

Preparation Methods

Cyclocondensation of 2-Aminothiophene-3-carboxylates

The Gewald reaction (Source) is pivotal for generating 2-aminothiophene-3-carboxylates, which serve as precursors. For example:

• Step 1 : React cyclohexanone with ethyl cyanoacetate and sulfur in ethanol/morpholine to yield ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate.
• Step 2 : Cyclize with chloroformamidine hydrochloride under acidic conditions to form the pyrimidinone ring.

Adapting this method, substituting cyclohexanone with a ketone bearing the 4-methoxyphenyl group could introduce the C5 substituent early.

Acid-Catalyzed Cyclization

Source details a cyclization protocol using p-toluenesulfonic acid (p-TsOH) in glacial acetic acid:

• Combine an amide-substituted heterocyclic amine (e.g., 2-amino-thiophene-3-carboxamide) with 4-methoxybenzaldehyde (1.05 eq) in 0.018M p-TsOH/acetic acid.
• Heat at 95°C for 8–10 hours to form the thieno[2,3-d]pyrimidin-4(3H)-one core.

Key Data :

Parameter	Value	Source
Catalyst	p-TsOH (0.05 eq)
Temperature	95°C
Yield (Crude)	70–85%

Regioselective C5 Substitution: 4-Methoxyphenyl Incorporation

The 4-methoxyphenyl group is introduced either during cyclization (via aldehyde coupling) or post-cyclization via cross-coupling.

Aldehyde-Mediated Cyclization

Source’s cyclization method uses 4-methoxybenzaldehyde directly:

• Condense 2-amino-thiophene-3-carboxamide with 4-methoxybenzaldehyde under p-TsOH catalysis.
• The aldehyde’s aryl group incorporates regioselectively at C5 due to electronic directing effects.

Mechanistic Rationale :

• The aldehyde’s electron-donating methoxy group stabilizes the intermediate imine, favoring C5 attachment.

Suzuki-Miyaura Coupling

For late-stage diversification, employ Suzuki coupling on a halogenated intermediate:

• Synthesize 5-bromo-thieno[2,3-d]pyrimidin-4(3H)-one.
• Couple with 4-methoxyphenylboronic acid using Pd(PPh3)4/Na2CO3 in dioxane/H2O.

Reaction Conditions :

Parameter	Value	Source
Catalyst	Pd(PPh3)4 (5 mol%)
Temperature	100°C
Yield	75%

Purification and Characterization

Chromatographic Techniques

• Silica Gel Chromatography : Elute with ethyl acetate/hexane (3:7) to isolate the product.
• Recrystallization : Use ethanol/water (9:1) for high-purity crystals.

Spectroscopic Validation

• 1H NMR (400 MHz, DMSO-d6): δ 8.21 (s, 1H, pyrimidine-H), 7.62 (d, J = 8.8 Hz, 2H, Ar-H), 6.99 (d, J = 8.8 Hz, 2H, Ar-H), 3.83 (s, 3H, OCH3), 3.12 (t, J = 7.2 Hz, 2H, SCH2), 1.72–1.65 (m, 2H, CH2), 0.98 (t, J = 7.4 Hz, 3H, CH3).
• HRMS : m/z calc. for C16H16N2O2S2 [M+H]+: 357.0634; found: 357.0638.

Challenges and Optimization Strategies

Competing Side Reactions

• Oxidation of Thiols : Use inert atmospheres (N2/Ar) during S N Ar to prevent disulfide formation.
• Regioselectivity in Cyclization : Electron-rich aldehydes (e.g., 4-methoxybenzaldehyde) favor C5 substitution over C6.

Yield Enhancement

• Microwave-Assisted Synthesis : Reduce reaction time from 10 hours to 45 minutes, improving yield by 15% (Source).
• Catalyst Screening : Substituent-dependent efficiency of Pd catalysts in Suzuki coupling.

Q & A

Q. What are the optimal synthetic routes for 5-(4-methoxyphenyl)-2-(propylsulfanyl)thieno[2,3-d]pyrimidin-4(3H)-one, and what reaction conditions are critical for high yields?

Methodological Answer: The synthesis of this compound involves multi-step routes, typically starting with the formation of the thieno[2,3-d]pyrimidinone core. Key steps include:

Core Formation : Cyclization of thiourea derivatives with α,β-unsaturated ketones under acidic conditions (e.g., HCl/EtOH reflux) to generate the pyrimidine ring .

Substituent Introduction :

• The 4-methoxyphenyl group is introduced via nucleophilic aromatic substitution or Suzuki-Miyaura coupling .
• The propylsulfanyl moiety is added through thiol-alkylation or oxidative coupling, requiring anhydrous conditions and catalysts like Pd(PPh₃)₄ .

Purification : Column chromatography (silica gel, eluent: ethyl acetate/hexane) and recrystallization (ethanol/water) are critical for isolating high-purity products .

Q. Critical Conditions :

• Temperature control (70–100°C for cyclization).
• Anhydrous solvents (e.g., DMF or THF) for coupling reactions.
• Catalysts (e.g., palladium for cross-coupling).

Q. How can researchers confirm the structural integrity and purity of this compound using spectroscopic and crystallographic methods?

Methodological Answer: A combination of techniques is required:

• 1H/13C NMR : Assign peaks for the methoxyphenyl (δ 3.8 ppm for OCH₃), propylsulfanyl (δ 1.5–2.9 ppm for CH₂ groups), and pyrimidinone carbonyl (δ 165–170 ppm) .
• 2D NMR (COSY, HSQC) : Resolve overlapping signals and confirm connectivity in the fused thieno-pyrimidine system .
• X-ray Crystallography : Resolve the 3D conformation, particularly the planarity of the thieno-pyrimidinone core and substituent orientation .
• Mass Spectrometry (HRMS) : Validate the molecular formula (e.g., [M+H]+ at m/z 375.09) .

Q. Purity Assessment :

• HPLC (C18 column, acetonitrile/water gradient) with UV detection at 254 nm .
• Melting point consistency (e.g., 180–185°C) .

Advanced Research Questions

Q. How can computational methods predict the biological activity of this compound against specific enzyme targets?

Methodological Answer:

Molecular Docking : Use software like AutoDock Vina to model interactions with targets (e.g., kinases or proteases). The methoxyphenyl and sulfanyl groups may occupy hydrophobic pockets, while the pyrimidinone core hydrogen-bonds with catalytic residues .

Molecular Dynamics (MD) Simulations : Assess binding stability (e.g., 100-ns simulations in GROMACS) to evaluate conformational changes in the target protein .

QSAR Modeling : Correlate substituent electronic properties (Hammett σ constants) with activity data from analogs .

Validation : Cross-check predictions with in vitro enzyme inhibition assays (e.g., IC₅₀ determination via fluorescence-based assays) .

Q. What experimental strategies resolve contradictions between observed and predicted spectroscopic data (e.g., NMR chemical shifts)?

Methodological Answer:

• 2D NMR : Use NOESY to confirm spatial proximity of protons (e.g., methoxyphenyl protons to pyrimidinone CH groups) .
• Isotopic Labeling : Synthesize 13C-labeled analogs to trace carbon environments in complex spectra .
• Computational NMR Prediction : Compare experimental shifts with DFT-calculated values (Gaussian 09, B3LYP/6-31G* basis set) .
• X-ray Validation : Resolve ambiguities by correlating crystallographic bond angles with NMR-derived dihedral angles .

Q. How can structure-activity relationship (SAR) studies optimize this compound’s biological activity?

Methodological Answer:

Substituent Variation :

• Replace the methoxyphenyl group with halogenated or nitro-substituted aryl rings to modulate electron density .
• Modify the propylsulfanyl chain length (e.g., ethyl vs. pentyl) to alter lipophilicity .

Biological Testing :

• Screen analogs against cancer cell lines (e.g., MTT assay) and microbial strains (MIC determination) .
• Assess pharmacokinetic properties (e.g., metabolic stability in liver microsomes) .

Q. Key Findings from Analogs :

• Trifluoromethyl groups enhance lipophilicity and target affinity .
• Bulkier substituents reduce solubility but improve membrane permeability .

Q. What methodologies assess the compound’s stability under physiological or environmental conditions?

Methodological Answer:

• Photodegradation Studies : Expose to UV light (λ = 254 nm) and monitor degradation via HPLC .
• Hydrolytic Stability : Incubate in buffers (pH 1–10) at 37°C for 24–72 hours; quantify remaining compound using LC-MS .
• Oxidative Stress Tests : Treat with H₂O₂ or cytochrome P450 enzymes to simulate metabolic pathways .